Cas no 583-48-2 (Hexane, 3,4-dimethyl-)

Hexane, 3,4-dimethyl- structure

Product Name:Hexane, 3,4-dimethyl-

CAS No:583-48-2

Molecular Formula:C₈H₁₈

Molecular Weight:114.22852

MDL:MFCD00039927

CID:376087

PubChem ID:87567769

Hexane, 3,4-dimethyl- Properties

Names and Identifiers

- Hexane, 3,4-dimethyl-
- 3,4-Dimethylhexane
- 3,4-Dimethyl-hexan
- 3,4-Dimethylhexane1000µg
- dimethyl-3,4 hexane
- dl-3,4-Dimethylhexan
- Hexane,3,4-dimethyl
- meso-3,4-Dimethylhexan
- NSC 74173
- +Expand
- MDL： MFCD00039927
- InChIKey： RNTWWGNZUXGTAX-UHFFFAOYSA-N
- Inchi： 1S/C8H18/c1-5-7(3)8(4)6-2/h7-8H,5-6H2,1-4H3
- SMILES： CCC(C)C(C)CC

Computed Properties

Exact Mass: 114.14100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Heavy Atom Count: 8
Complexity: 40
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 3.07860
PSA: 0.00000
Refractive Index: n20/D 1.403(lit.)
Boiling Point: 119 °C(lit.)
Melting Point: -91.46°C (estimate)
Flash Point: Fahrenheit: 42.8 ° f
Celsius: 6 ° c
Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
Density: 0.72 g/mL at 25 °C(lit.)

Hexane, 3,4-dimethyl- Synthesis

Synthetic Circuit 1

74-85-1

583-48-2

37050-05-8

19217-47-1

4485-16-9

1630-94-0

1330-20-7

816-79-5

622-96-8

620-14-4

583-57-3

108-88-3

107-83-5

100-41-4

91-57-6

91-20-3

90-12-0

78-78-4

75-28-5

71-43-2

Reaction Conditions

1.1 Catalysts: Aluminum , Silica ; 30 - 800 °C

Reference

Catalytic pyrolysis of polyethylene and polypropylene over desilicated beta and al-msu-f

Lee, Hyung Won; et al, Catalysts, 2018, 8(11), 501/1-501/15

Hexane, 3,4-dimethyl- Preparation Products

Hexane, 3,4-dimethyl- Related Literature

1. Selective adsorption of diastereoisomers in zeolites

Jens Weitkamp,Karin Sch?fer,Stefan Ernst J. Chem. Soc. Chem. Commun. 1991 1142
2. Synthesis, oxidation and protonation of octamethyl-1,1′-bipyrrole

Norbert Kuhn,Heike Kotowski,Manfred Steimann,Bernd Speiser,Marc Würde,Gerald Henkel J. Chem. Soc. Perkin Trans. 2 2000 353
3. Polyhalogenoheterocyclic compounds. Part 33. Mechanism of thermal rearrangements of perfluoropyridazine and perfluoroalkylpyridazines

Richard D. Chambers,W. Kenneth R. Musgrave,Colin R. Sargent J. Chem. Soc. Perkin Trans. 1 1981 1071
4. Synthetic ?strogens. Part II. The synthesis of tetra-alkyldibenzyls and substituted succinonitriles by free-radical dimerisation

R. L. Huang,Lee Kum-Tatt J. Chem. Soc. 1954 2570
5. Development of transferable coarse-grained models of amino acids

Olivia Conway,Yaxin An,Karteek K. Bejagam,Sanket A. Deshmukh Mol. Syst. Des. Eng. 2020 5 675
6. Methods of discovery and techniques to study endophytic fungi producing fuel-related hydrocarbons

Gary A. Strobel Nat. Prod. Rep. 2014 31 259
7. A total synthesis of (±)-faranal, the true trail pheromone of Pharaoh's ant, Monomorium pharaonis

David W. Knight,Bol Ojhara J. Chem. Soc. Perkin Trans. 1 1983 955
8. 910. Exchange studies of certain chelate compounds of the transitional metals. Part V. The rates of dissociation of nickel(II) and copper(II) complexes of carbon-substituted ethylenediamines

R. G. Wilkins J. Chem. Soc. 1957 4521
9. Dimerization and cracking of [4-13c]but-1-ene with deamminated ammonium exchanged type Y zeolite

Thomas J. Weeks,A. P. Bolton J. Chem. Soc. Faraday Trans. 1 1974 70 1676
10. 2. Synthesis of polymethylnaphthalenes

B. J. Abadir,J. W. Cook,D. T. Gibson J. Chem. Soc. 1953 8

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons